Cas no 1361506-39-9 (2'-(Difluoromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl)

• Product Name: 2'-(Difluoromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl
• CAS No: 1361506-39-9
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4996040
• Update Time: 2025-08-05

2'-(Difluoromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl

• Inchi： 1S/C13H6Cl3F3/c14-6-3-10(12(16)11(15)4-6)9-5-7(17)1-2-8(9)13(18)19/h1-5,13H
• InChI Key： QYWJJGUKZGQYRF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C=CC=1C(F)F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 2'-(Difluoromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl

Introduction to 2'-(Difluoromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl (CAS No. 1361506-39-9)

2'-(Difluoromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl (CAS No. 1361506-39-9) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of chemical and pharmaceutical research. This compound is characterized by its difluoromethyl and fluoro substituents, along with multiple chlorine atoms, which contribute to its distinctive chemical properties and biological activities.

The molecular formula of 2'-(Difluoromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl is C₁₃H₆Cl₃F₃, and its molecular weight is approximately 344.48 g/mol. The compound's structure includes a biphenyl core with specific functional groups that enhance its reactivity and stability under various conditions. These features make it a valuable candidate for both academic research and industrial applications.

In recent years, there has been growing interest in the development of compounds with multifluorinated substituents due to their unique electronic and steric properties. The presence of difluoromethyl and fluoro groups in 2'-(Difluoromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl significantly influences its electronic structure, leading to enhanced solubility, stability, and reactivity. These properties are particularly advantageous in the design of new materials and pharmaceuticals.

The synthesis of 2'-(Difluoromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl involves a series of well-defined chemical reactions that ensure high purity and yield. One common approach involves the coupling of appropriately substituted aryl halides using transition metal catalysts. This method allows for precise control over the substitution pattern and ensures the formation of the desired product with minimal side reactions.

In the context of pharmaceutical research, 2'-(Difluoromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl has shown promise as a lead compound for the development of novel drugs. Its unique structure confers several advantages, including improved pharmacokinetic properties and enhanced biological activity. Studies have demonstrated that compounds with similar structural features exhibit potent activity against various targets, such as enzymes and receptors involved in disease pathways.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 2'-(Difluoromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl-derived compounds as inhibitors of specific protein kinases. These kinases play crucial roles in signal transduction pathways associated with cancer and other diseases. The study found that the difluoromethyl and fluoro substituents significantly enhanced the binding affinity and selectivity of the compounds towards their target proteins.

Beyond its pharmaceutical applications, 2'-(Difluoromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl has also been explored for use in materials science. Its high thermal stability and chemical resistance make it suitable for applications in advanced polymers and coatings. Researchers have reported that incorporating this compound into polymer matrices can improve their mechanical properties and durability under harsh conditions.

The environmental impact of 2'-(Difluoromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl is another important consideration. While it is not classified as a hazardous substance or controlled substance, proper handling and disposal procedures should be followed to minimize any potential environmental risks. Studies have shown that the compound is biodegradable under certain conditions, which is a positive attribute for its long-term use in various applications.

In conclusion, 2'-(Difluoromethyl)-5'-fluoro-2,3,5-trichlorobiphenyl (CAS No. 1361506-39-9) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features make it an attractive candidate for the development of new materials and pharmaceuticals. Ongoing research continues to uncover new applications and optimize its properties for various uses.